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Compound of Interest

4-{(4-
Compound Name:

Methylbenzyl)oxy]benzaldehyde
CAS No.: 66742-58-3

Cat. No.: B1268358

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and is not a substitute
for a certified Safety Data Sheet (SDS). It has been compiled from available data and SDSs of
structurally similar compounds. Always consult the official SDS from the supplier before
handling this chemical.

Chemical Identification and Physical Properties

This section provides key identifiers and physical characteristics of 4-[(4-
Methylbenzyl)oxy]benzaldehyde.

© 2026 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b1268358#bc-rfq
https://www.benchchem.com/product/b1268358/docs?utm_src=pdf-body#in-depth-technical-safety-guide-4-4-methylbenzyl-oxy-benzaldehyde
https://www.benchchem.com/product/b1268358/docs?utm_src=pdf-body#in-depth-technical-safety-guide-4-4-methylbenzyl-oxy-benzaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268358?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Identifier

Value

Source

Chemical Name

4-[(4-
Methylbenzyl)oxy]benzaldehyd
e

CAS Number 66742-58-3 [1][21[3]
Molecular Formula C15H1402 [11[2]
Molecular Weight 226.27 g/mol [1][2]
Appearance Nott explilcitl-y stated, likely a

solid or liquid
Flash Point 173.3°C [1]
Density 1.119 g/cm3 [1]
Boiling Point 380.1+22.0 °C (Predicted)
Solubility No data available [1]

Hazard Identification and GHS Classification

The hazard classification for 4-[(4-Methylbenzyl)oxy]benzaldehyde is not readily available.

Therefore, the following classification is based on the known hazards of structurally similar

aromatic aldehydes, such as benzaldehyde. It is crucial to handle this compound with the

assumption that it possesses similar hazards.
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GHS Classification Hazard Statement Pictogram

Flammable Liquids (Category

2 H227: Combustible liquid No Pictogram
Acute Toxicity, Oral (Category )
2 H302: Harmful if swallowed l=alt text
Skin Irritation (Category 2) H315: Causes skin irritation l=alt text
Serious Eye Irritation H319: Causes serious eye

o lraalt text
(Category 2A) irritation

Specific target organ toxicity — )
] H335: May cause respiratory
single exposure (Category 3), S lralt text
) irritation
Respiratory system

Signal Word:Warning
Precautionary Statements:

e Prevention: P210 (Keep away from heat, sparks, open flames, and hot surfaces. No
smoking), P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P264 (Wash skin
thoroughly after handling), P270 (Do not eat, drink or smoke when using this product), P271
(Use only outdoors or in a well-ventilated area), P280 (Wear protective gloves/protective
clothing/eye protection/face protection).[4]

e Response: P301+P312 (IF SWALLOWED: Call a POISON CENTER or doctor/physician if
you feel unwell), P302+P352 (IF ON SKIN: Wash with plenty of soap and water), P304+P340
(IF INHALED: Remove person to fresh air and keep comfortable for breathing),
P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing), P330 (Rinse mouth),
P332+P313 (If skin irritation occurs: Get medical advice/attention), P337+P313 (If eye
irritation persists: Get medical advice/attention), P362 (Take off contaminated clothing and
wash before reuse).[5]
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Storage: P403+P233 (Store in a well-ventilated place. Keep container tightly closed), P405
(Store locked up).[4]

Disposal: P501 (Dispose of contents/container to an approved waste disposal plant).[4]

Caption: GHS Hazard Communication Flow for 4-[(4-Methylbenzyl)oxy]benzaldehyde.

Toxicological Information

Detailed toxicological data for 4-[(4-Methylbenzyl)oxy]benzaldehyde is not available. The

information below is based on the general toxicological profile of aromatic aldehydes.

Acute Toxicity: Harmful if swallowed. No specific LD50 or LC50 data is available for this
compound. For the related compound benzaldehyde, the oral LD50 in rats is 1300 mg/kg.[6]

Skin Corrosion/Irritation: Causes skin irritation.[5] Prolonged or repeated contact may cause
dermatitis.

Serious Eye Damage/Irritation: Causes serious eye irritation.[5]

Respiratory or Skin Sensitization: May cause respiratory irritation.[S] Some aromatic
aldehydes are known to be skin sensitizers.

Germ Cell Mutagenicity: No data available.

Carcinogenicity: No data available. Not classified as a carcinogen by IARC, NTP, or OSHA.
[7]

Reproductive Toxicity: No data available.
Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[5]
Specific Target Organ Toxicity (Repeated Exposure): No data available.

Aspiration Hazard: No data available.

First-Aid Measures
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In case of exposure, follow these first-aid measures and seek medical attention.

Exposure Route

First-Aid Measures

Inhalation

Move the victim into fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration and consult a doctor

immediately.[1]

Skin Contact

Take off contaminated clothing immediately.
Wash off with soap and plenty of water. Consult
a doctor.[1]

Eye Contact

Rinse with pure water for at least 15 minutes.

Consult a doctor.[1]

Ingestion

Rinse mouth with water. Do not induce vomiting.
Never give anything by mouth to an
unconscious person. Call a doctor or Poison

Control Center immediately.[1]

Fire-Fighting Measures

This compound is a combustible liquid.

Parameter

Information

Suitable Extinguishing Media

Use dry chemical, carbon dioxide, or alcohol-

resistant foam.[1]

Unsuitable Extinguishing Media

Do not use a solid water stream as it may

scatter and spread the fire.

Specific Hazards from the Chemical

Vapors may form explosive mixtures with air
upon intense heating.[7] Hazardous combustion
products may include carbon monoxide and

carbon dioxide.

Protective Equipment for Firefighters

Wear self-contained breathing apparatus

(SCBA) for firefighting if necessary.[1]
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Accidental Release Measures

Follow these procedures in the event of a spill or leak.

Aspect Procedure

Avoid dust formation. Avoid breathing mist, gas,

or vapors. Avoid contact with skin and eyes. Use
Personal Precautions personal protective equipment. Ensure

adequate ventilation. Remove all sources of

ignition. Evacuate personnel to safe areas.[1]

Prevent further spillage or leakage if it is safe to
) ) do so. Do not let the chemical enter drains.
Environmental Precautions ) ) )
Discharge into the environment must be

avoided.[1]

) ) Collect and arrange disposal. Keep the chemical
Methods for Containment and Cleaning Up ) ) ) )
in suitable, closed containers for disposal.[1]

Evacuate Area & Remove Ignition Sources

Chemical Spill Occurs Contain Spill with Inert Material Collect Spilled Material Dispose of Waste in Accordance with Regulations

Don Appropriate PPE

Click to download full resolution via product page

Caption: General workflow for responding to a chemical spill.

Handling and Storage

Proper handling and storage are essential for safety.
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Aspect Guidelines

Handle in a well-ventilated place. Wear suitable

protective clothing. Avoid contact with skin and
Handling eyes. Avoid formation of dust and aerosols. Use

non-sparking tools. Prevent fire caused by

electrostatic discharge steam.[1]

Store the container tightly closed in a dry, cool,
and well-ventilated place. Store apart from

Storage ) ) ] )
foodstuff containers or incompatible materials.

[1]

Exposure Controls and Personal Protective
Equipment

Engineering controls and personal protective equipment (PPE) are necessary to minimize

exposure.
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Control Parameter

Recommendation

Engineering Controls

Ensure adequate ventilation. Handle in
accordance with good industrial hygiene and
safety practice. Set up emergency exits and a

risk-elimination area.[1]

Eye/Face Protection

Weatr tightly fitting safety goggles with side-
shields conforming to EN166 (EU) or NIOSH
(US).[1]

Skin Protection

Wear chemical-impermeable gloves. The
selected protective gloves have to satisfy the
specifications of EU Directive 89/686/EEC and
the standard EN 374 derived from it.[1] Wear

suitable protective clothing.

Respiratory Protection

If exposure limits are exceeded or irritation is

experienced, use a full-face respirator.[1]

Hygiene Measures

Wash hands before breaks and immediately

after handling the product.

Stability and Reactivity

Parameter

Information

Reactivity

No data available.

Chemical Stability

No data available. Likely stable under

recommended storage conditions.

Possibility of Hazardous Reactions

No data available.

Conditions to Avoid

Heat, flames, and sparks.

Incompatible Materials

Strong oxidizing agents.

Hazardous Decomposition Products

Carbon monoxide and carbon dioxide upon

combustion.
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Ecological Information

No specific ecotoxicity data is available for 4-[(4-Methylbenzyl)oxy]benzaldehyde. Discharge
into the environment should be avoided.[1]

Disposal Considerations

Dispose of this chemical and its container in accordance with local, regional, and national
regulations. The material can be disposed of by removal to a licensed chemical destruction
plant or by controlled incineration with flue gas scrubbing.[1] Do not contaminate water,
foodstuffs, feed, or seed by storage or disposal. Do not discharge to sewer systems.[1]

Transport Information

Transport regulations will vary depending on the mode of transport and region. As a
combustible liquid, it may be subject to specific transport regulations.

Regulatory Information

Regulatory status may vary by country and region. It is the user's responsibility to ensure
compliance with all applicable regulations.

Experimental Protocols

Detailed experimental protocols for the determination of the safety data presented are not
publicly available. The information is derived from standard SDSs which typically do not include
such detailed methodologies. For general guidance on toxicological testing, refer to OECD
guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1268358/docs#in-depth-technical-safety-guide-4-4-
methylbenzyl-oxy-benzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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